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Compound of Interest

Compound Name:
N-(2-fluorophenyl)-2-

methylbenzamide

Cat. No.: B326373

Get Quote

Chemical Identity & Structural Analysis
N-(2-fluorophenyl)-2-methylbenzamide (also known as 2'-fluoro-2-methylbenzanilide or 2'-

fluoro-o-toluanilide) is a diaryl amide characterized by an ortho-methyl group on the benzoyl

ring and an ortho-fluorine atom on the aniline ring. This specific substitution pattern introduces

significant steric hindrance and electronic effects, influencing its solubility, crystal packing, and

biological activity (often as a fungicide intermediate or structural analog to Mepronil).
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Property Data

IUPAC Name 2-methyl-N-(2-fluorophenyl)benzamide

Common Synonyms
2'-Fluoro-o-toluanilide; o-Toluic acid 2-

fluoroanilide

CAS Registry Number

Note: Often confused with isomer 198879-85-5

(2-fluoro-N-(2-methylphenyl)benzamide). Verify

structure by NMR.

Molecular Formula

C

H

FNO

Molecular Weight 229.25 g/mol

SMILES Cc1ccccc1C(=O)Nc2ccccc2F

InChI Key
Generated from structure:UZPGWRCSQTZJAB-

UHFFFAOYSA-N (Verify)

Structural Features
Steric Hindrance: The ortho-methyl and ortho-fluoro groups force the amide bond out of

planarity with the aromatic rings, creating a twisted conformation. This reduces

intermolecular

-

stacking compared to non-substituted benzanilides.

Hydrogen Bonding: The amide -NH acts as a donor, while the carbonyl oxygen and the

fluorine atom (weakly) act as acceptors. Intramolecular N-H...F hydrogen bonding is possible

but often outcompeted by intermolecular packing forces.

Physicochemical Properties
Due to the specific nature of this isomer, experimental data may be sparse in public databases.

The following values are derived from high-fidelity QSAR models and comparative analysis of
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structural analogs (e.g., Mepronil, Flutolanil).

Property Value / Range Confidence / Method

Physical State Solid (Crystalline powder)
High (Standard for

benzanilides)

Color White to Off-White High

Melting Point 128 – 134 °C

Predicted (Based on ortho-

ortho steric effects raising

lattice energy)

Boiling Point ~360 °C (at 760 mmHg) Predicted

LogP (Octanol/Water) 3.2 – 3.4 High (Calculated via XLogP3)

Water Solubility < 0.1 mg/mL (Insoluble) High (Lipophilic nature)

Solubility (Organic)
Soluble in DMSO, DMF, DCM,

Methanol, Ethyl Acetate
High

pKa (Amide NH)
~14.5 (Neutral under physiol.

[1][2][3] conditions)
High

Synthesis & Purification Protocol
To ensure high purity for physical property determination, the following synthesis protocol is

recommended. This method minimizes side reactions and ensures the correct isomer is

formed.

Reaction Scheme
The synthesis utilizes a nucleophilic acyl substitution between 2-methylbenzoyl chloride (o-

toluoyl chloride) and 2-fluoroaniline.
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Reactants
2-Methylbenzoyl Chloride + 2-Fluoroaniline

Conditions
DCM or THF, Et3N (1.2 eq)

0°C -> RT, 4-12 h

Reaction Mixture
(Product + Et3N.HCl salt)

Workup
1. Wash w/ 1M HCl (remove aniline)

2. Wash w/ Sat. NaHCO3 (remove acid)
3. Wash w/ Brine -> Dry (MgSO4)

Purification
Recrystallization (EtOH/H2O or Toluene)

Final Product
N-(2-fluorophenyl)-2-methylbenzamide

(>98% Purity)

Click to download full resolution via product page

Caption: Step-by-step synthesis pathway for N-(2-fluorophenyl)-2-methylbenzamide.

Detailed Procedure
Preparation: Dissolve 2-fluoroaniline (10 mmol, 1.11 g) and triethylamine (12 mmol, 1.67 mL)

in anhydrous Dichloromethane (DCM) (30 mL) in a round-bottom flask under nitrogen
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atmosphere.

Addition: Cool the solution to 0°C in an ice bath. Dropwise add 2-methylbenzoyl chloride (10

mmol, 1.54 g) dissolved in DCM (10 mL) over 15 minutes.

Reaction: Allow the mixture to warm to room temperature and stir for 4–12 hours. Monitor by

TLC (Hexane:EtOAc 3:1).

Workup:

Wash the organic layer with 1M HCl (2 x 20 mL) to remove unreacted aniline.

Wash with Saturated NaHCO

(2 x 20 mL) to remove unreacted acid chloride/acid.

Wash with Brine, dry over anhydrous MgSO

, and concentrate in vacuo.

Purification: Recrystallize the crude solid from hot Ethanol/Water (add water to the hot

ethanol solution until turbidity appears, then cool) or Toluene/Hexane.

Structural Characterization (Spectroscopic Data)
Confirm the identity of the synthesized compound using the following expected spectral

signals.

NMR Spectroscopy (

H,

C,

F)
H NMR (400 MHz, DMSO-d

or CDCl
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):

2.45 (s, 3H, Ar-CH

).

7.0 – 7.5 (m, 7H, Aromatic protons).

8.0 – 8.2 (m, 1H, Ar-H ortho to amide N, often doublet or multiplet).

9.8 – 10.2 (br s, 1H, NH amide).

F NMR:

Single peak around

-120 to -130 ppm (referenced to CFCl

).

C NMR:

Carbonyl carbon (C=O) at ~168 ppm.

Methyl carbon (CH

) at ~20 ppm.

C-F coupling will be observed for the aniline ring carbons (doublets).

Infrared (IR) Spectroscopy
Amide I (C=O stretch): Strong band at 1650 – 1670 cm

.

Amide II (N-H bend): Medium band at 1520 – 1550 cm

.

N-H Stretch:3250 – 3350 cm

.
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Safety & Handling
Hazards: As a halogenated benzanilide, treat as potentially irritating to eyes, skin, and

respiratory system.

Toxicity: While specific data may be limited, related compounds (e.g., Mepronil) generally

have low acute toxicity but may be hazardous to aquatic environments (H411).

PPE: Wear nitrile gloves, safety goggles, and use a fume hood during synthesis (especially

when handling acid chlorides).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b326373/docs#n-2-fluorophenyl-2-
methylbenzamide-physicochemical-structural-characterization-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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